Cas no 2640899-17-6 (N-(5-Fluoro-2-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine)

• Product Name: N-(5-Fluoro-2-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine
• CAS No: 2640899-17-6
• MF: C₁₅H₁₆FN₅O
• MW: 301.318845748901
• CID: 5317527
• PubChem ID: 155799253
• Update Time: 2025-06-26

N-(5-Fluoro-2-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040731575
• F6796-0546
• N-(5-fluoro-2-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine
• 2640899-17-6
• N-(5-Fluoro-2-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine

• Inchi： 1S/C15H16FN5O/c1-10-3-4-11(16)7-12(10)20-14-13-15(18-8-17-14)21(9-19-13)5-6-22-2/h3-4,7-9H,5-6H2,1-2H3,(H,17,18,20)
• InChI Key： IMLUMUGKOLDSOQ-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2NC2=CC(F)=CC=C2C)N(CCOC)C=1

Computed Properties

• Exact Mass: 301.13388831g/mol
• Monoisotopic Mass: 301.13388831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 470.0±55.0 °C(Predicted)
• pka: 2.54±0.10(Predicted)

Additional information on N-(5-Fluoro-2-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine

Introduction to N-(5-Fluoro-2-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine (CAS No. 2640899-17-6)

N-(5-Fluoro-2-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development. This compound, identified by the CAS number 2640899-17-6, represents a fusion of fluorinated aromatic rings and purine derivatives, making it a candidate for various biochemical interactions. The presence of a fluoro group at the 5-position of the phenyl ring and a 2-methoxyethyl substituent on the purine core introduces unique electronic and steric properties that are crucial for its biological activity.

The structural features of N-(5-Fluoro-2-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine make it an intriguing molecule for medicinal chemists. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a pivotal role in modulating the compound's interactions with biological targets. Additionally, the 2-methoxyethyl group contributes to solubility and bioavailability, which are critical factors in drug formulation. These characteristics position the compound as a promising candidate for further exploration in therapeutic contexts.

In recent years, there has been a surge in research focused on developing novel purine-based compounds due to their broad spectrum of biological activities. Purines are fundamental components of nucleic acids and play essential roles in cellular signaling pathways. By modifying the purine scaffold, researchers aim to discover molecules that can selectively interact with specific targets, thereby minimizing side effects and improving therapeutic efficacy. N-(5-Fluoro-2-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine is one such derivative that has been synthesized with the intent of exploring these possibilities.

The synthesis of N-(5-Fluoro-2-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the fluoro group typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the attachment of the 2-methoxyethyl group necessitates careful consideration of reaction conditions to avoid unwanted side products. These synthetic challenges highlight the expertise required to produce this compound in a form suitable for further biological evaluation.

The biological activity of N-(5-Fluoro-2-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine has been preliminarily investigated in several preclinical studies. These studies have revealed potential interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases, which are overactive in cancers such as leukemia and lymphoma. Furthermore, its ability to modulate purine receptor activity could make it relevant in treating inflammatory conditions and neurological disorders.

The incorporation of fluorine into pharmaceutical compounds is not without precedent; numerous drugs on the market today utilize fluorinated analogs due to their enhanced pharmacokinetic properties. The fluoro group at the 5-position of the phenyl ring in N-(5-Fluoro-2-methylphenyl)-9-(2-methoxyethyl)-9H-purin-6-amine, for example, is expected to improve metabolic stability by resisting degradation by cytochrome P450 enzymes. This stability is crucial for extending the half-life of a drug within the body, allowing for less frequent dosing and improved patient compliance.

In addition to its structural advantages, N-(5-Fluoro-2-methylphenyl)-9-(2-methoxyethyl)-< strong >9H-purin -6 -amine strong > also benefits from its solubility profile, which has been optimized through the presence of the 2-methoxyethyl group. Solubility is a critical factor in drug development, as it affects absorption, distribution, metabolism, and excretion (ADME) properties. A well-balanced solubility profile enhances bioavailability and ensures that the drug reaches its target site at effective concentrations.

The potential therapeutic applications of N-(< strong >5 - Fluoro - 2 - methylphenyl strong >) - (< strong > 9 - ( 2 - meth oxy ethyl ) strong >) - (< strong > 9 H - purin - 6 - am ine strong >) extend beyond oncology and inflammation; researchers are also exploring its utility in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of purine derivatives to interact with adenosine receptors has led to investigations into their role as neuroprotective agents. By modulating these receptors, compounds like N-(< strong >5 - Fluoro - 2 - methylphenyl strong >) - (< strong > 9 - ( 2 - meth oxy ethyl ) strong >) - (< strong > 9 H - purin - 6 - am ine strong >) may offer new avenues for treatment.

The development of new drugs is an iterative process that involves extensive testing at various stages—from initial synthesis to preclinical trials and eventually clinical studies. N-(< strong >5 - Fluoro - 2 - methylphenyl strong >) - (< strong > 9 - ( 2 - meth oxy ethyl ) strong >) - (< strong > 9 H - purin - 6 - am ine strong >) is no exception; its journey from laboratory synthesis to potential clinical use will require rigorous evaluation by regulatory agencies such as the FDA or EMA before it can be considered for patient treatment.

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